Cas no 898411-15-9 (N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide)
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(2-methyl-5-benzothiazolyl)-4-[[(4-methylphenyl)sulfonyl]amino]-
- N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide
-
- Inchi: 1S/C22H19N3O3S2/c1-14-3-10-19(11-4-14)30(27,28)25-17-7-5-16(6-8-17)22(26)24-18-9-12-21-20(13-18)23-15(2)29-21/h3-13,25H,1-2H3,(H,24,26)
- InChI Key: KJPSEQDMJQQPBK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=C(NS(C2=CC=C(C)C=C2)(=O)=O)C=C1
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2620-0529-2μmol |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-5μmol |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-10μmol |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-20μmol |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-1mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-2mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-3mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-4mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-5mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2620-0529-10mg |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide |
898411-15-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide
Recent Advances in the Study of N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide (CAS: 898411-15-9)
In recent years, the compound N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide (CAS: 898411-15-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and sulfonamide functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, reducing the use of hazardous reagents and improving scalability. The compound's structural features, including the benzothiazole core and sulfonamide linkage, are critical for its biological activity, particularly in targeting specific enzymes and receptors involved in disease pathways.
Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on certain kinases and proteases, making it a candidate for treating cancers and inflammatory diseases. For instance, in vitro assays demonstrated its ability to suppress tumor cell proliferation by disrupting key signaling pathways. Additionally, its anti-inflammatory properties have been linked to the modulation of cytokine production, suggesting potential applications in autoimmune disorders.
Recent preclinical evaluations have further highlighted the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. These studies indicate that N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide has favorable absorption and distribution characteristics, with minimal toxicity observed in animal models. Such findings underscore its potential for further development as a therapeutic agent.
Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as formulation optimization, dose determination, and long-term safety need to be addressed. Ongoing research aims to explore these aspects, with several collaborative efforts between academic institutions and pharmaceutical companies underway.
In conclusion, N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide represents a promising candidate in the realm of drug discovery. Its unique chemical structure and multifaceted biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts are essential to fully realize its potential in clinical settings.
898411-15-9 (N-(2-methyl-1,3-benzothiazol-5-yl)-4-(4-methylbenzenesulfonamido)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)